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Compound of Interest

Compound Name: 1,2-Ethanediol, dipropanoate

Cat. No.: B086415 Get Quote

An In-depth Technical Guide to the Chemical Properties of 1,2-Ethanediol, dipropanoate

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,2-Ethanediol, dipropanoate, catering to researchers, scientists, and

professionals in drug development. The information is presented in a structured format to

facilitate easy access and comparison of data.

Chemical Identity
1,2-Ethanediol, dipropanoate, also known as ethylene glycol dipropionate, is a diester of

ethylene glycol and propionic acid.

IUPAC Name: 2-propanoyloxyethyl propanoate[1]

CAS Number: 123-80-8[1][2][3]

Molecular Formula: C₈H₁₄O₄[2][3][4]

Molecular Weight: 174.19 g/mol [1][2][4]

InChI Key: UMNVUZRZKPVECS-UHFFFAOYSA-N[1][3]

Canonical SMILES: CCC(=O)OCCOC(=O)CC[4][5]
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The following tables summarize the key physical and chemical properties of 1,2-Ethanediol,
dipropanoate.

Table 1: Physical Properties

Property Value Source

Physical State Liquid[1][2][4]
PubChem, Benchchem,

chemicalbook.com

Appearance Colorless liquid
Inferred from general

properties

Boiling Point 216.4 °C at 760 mmHg[5] Alfa Chemistry

Flash Point 98.3 °C[5] Alfa Chemistry

Density 1.039 g/cm³[5] Alfa Chemistry

Solubility

Slightly soluble in water.[1][2]

[6] Soluble in water 0.16% by

weight.[4]

PubChem, Benchchem,

NOAA, chemicalbook.com

Table 2: Chemical and Safety Properties
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Property Value Source

Reactivity

Reacts with acids to liberate

heat along with alcohols and

acids. Strong oxidizing acids

may cause a vigorous reaction.

Heat is also generated by the

interaction with caustic

solutions. Flammable

hydrogen is generated by

mixing with alkali metals and

hydrides.[2][6]

PubChem, NOAA

Stability
Stable under normal

conditions.[7]
Fisher Scientific

Incompatible Materials

Strong oxidizing agents,

Strong acids, Strong bases,

Strong reducing agents.[7]

Fisher Scientific

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂).[7]
Fisher Scientific

Synthesis of 1,2-Ethanediol, dipropanoate
The primary method for synthesizing 1,2-Ethanediol, dipropanoate is through the

esterification of ethylene glycol with propionic acid. This reaction can be catalyzed by an acid.

[1] Another route is via transesterification.[1]

Esterification Pathway
The following diagram illustrates the general acid-catalyzed esterification reaction for the

synthesis of 1,2-Ethanediol, dipropanoate.
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Caption: Acid-catalyzed esterification of ethylene glycol and propionic acid.

Experimental Protocols
Detailed, step-by-step experimental protocols for the determination of the physicochemical

properties of 1,2-Ethanediol, dipropanoate are not readily available in the public domain.

However, standard analytical techniques are employed for its characterization.

Gas Chromatography/Mass Spectrometry (GC/MS)
GC/MS is a common technique for the identification and quantification of 1,2-Ethanediol,
dipropanoate. The NIST Chemistry WebBook provides mass spectrum data for this

compound, which is essential for its identification.[3][8] The general workflow for such an

analysis is depicted below.
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Sample Preparation
(e.g., Dissolution in a suitable solvent)

Injection into Gas Chromatograph

Separation in GC Column

Electron Ionization in Mass Spectrometer

Mass Analysis

Detection and Data Acquisition

Data Analysis
(Comparison with spectral libraries)

Click to download full resolution via product page

Caption: General workflow for GC/MS analysis.

Fourier-Transform Infrared Spectroscopy (FTIR)
FTIR spectroscopy is used to identify the functional groups present in a molecule. The

spectrum for 1,2-Ethanediol, dipropanoate would show characteristic ester carbonyl (C=O)

stretching bands. PubChem provides information that an FTIR spectrum obtained via the

capillary film technique is available.[2]
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Safety and Handling
1,2-Ethanediol, dipropanoate is a combustible liquid.[4][7] Direct contact should be avoided.

[1][2][5] Standard laboratory safety precautions should be followed, including the use of

personal protective equipment such as safety goggles and gloves.[7] Ensure adequate

ventilation when handling this chemical.[7]

In case of a spill: Eliminate all ignition sources.[2] Absorb the spill with a non-combustible

material like dry earth or sand and transfer it to a suitable container for disposal.[2][6]

Firefighting: Use dry chemical, CO₂, water spray, or alcohol-resistant foam.[2][6] Water spray

may be inefficient.[2]

This guide provides a foundational understanding of the chemical properties of 1,2-Ethanediol,
dipropanoate. For further in-depth research, consulting specialized chemical databases and

peer-reviewed literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,2-Ethanediol, dipropanoate | 123-80-8 | Benchchem [benchchem.com]

2. Ethylene glycol dipropionate | C8H14O4 | CID 135968 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 1,2-Ethanediol, dipropanoate [webbook.nist.gov]

4. guidechem.com [guidechem.com]

5. alfa-chemistry.com [alfa-chemistry.com]

6. ETHYLENE GLYCOL DIPROPIONATE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

7. fishersci.com [fishersci.com]

8. 1,2-Ethanediol, dipropanoate [webbook.nist.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b086415?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/1-2-ethanediol-dipropanoate-dic75455.html
https://www.fishersci.com/store/msds?partNumber=AC176220100&countryCode=US
https://www.benchchem.com/product/b086415
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dipropionate
https://www.alfa-chemistry.com/cas_123-80-8.htm
https://www.fishersci.com/store/msds?partNumber=AC176220100&countryCode=US
https://www.fishersci.com/store/msds?partNumber=AC176220100&countryCode=US
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dipropionate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dipropionate
https://cameochemicals.noaa.gov/chemical/11340
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dipropionate
https://cameochemicals.noaa.gov/chemical/11340
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dipropionate
https://www.benchchem.com/product/b086415?utm_src=pdf-body
https://www.benchchem.com/product/b086415?utm_src=pdf-body
https://www.benchchem.com/product/b086415?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b086415
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dipropionate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dipropionate
https://webbook.nist.gov/cgi/inchi?ID=C123808&Mask=200
https://www.guidechem.com/encyclopedia/1-2-ethanediol-dipropanoate-dic75455.html
https://www.alfa-chemistry.com/cas_123-80-8.htm
https://cameochemicals.noaa.gov/chemical/11340
https://cameochemicals.noaa.gov/chemical/11340
https://www.fishersci.com/store/msds?partNumber=AC176220100&countryCode=US
https://webbook.nist.gov/cgi/cbook.cgi?ID=C123808
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [1,2-Ethanediol, dipropanoate chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086415#1-2-ethanediol-dipropanoate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b086415#1-2-ethanediol-dipropanoate-chemical-properties
https://www.benchchem.com/product/b086415#1-2-ethanediol-dipropanoate-chemical-properties
https://www.benchchem.com/product/b086415#1-2-ethanediol-dipropanoate-chemical-properties
https://www.benchchem.com/product/b086415#1-2-ethanediol-dipropanoate-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086415?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

